6-Amino-9-(1-(but-2-ynoyl)pyrrolidin-3-yl)-7-(4-phenoxyphenyl)-7H-purin-8(9H)-one

Specification

• Molecular Formula: C25H22N6O3
• Molecular Weight: 454.5 g/mol
• IUPAC Name: 6-amino-9-(1-but-2-ynoylpyrrolidin-3-yl)-7-(4-phenoxyphenyl)purin-8-one
• Standard InChI: InChI=1S/C25H22N6O3/c1-2-6-21(32)29-14-13-18(15-29)31-24-22(23(26)27-16-28-24)30(25(31)33)17-9-11-20(12-10-17)34-19-7-4-3-5-8-19/h3-5,7-12,16,18H,13-15H2,1H3,(H2,26,27,28)
• Standard InChI Key: SEJLPXCPMNSRAM-UHFFFAOYSA-N
• SMILES: CC#CC(=O)N1CCC(C1)N2C3=NC=NC(=C3N(C2=O)C4=CC=C(C=C4)OC5=CC=CC=C5)N
• Canonical SMILES: CC#CC(=O)N1CCC(C1)N2C3=NC=NC(=C3N(C2=O)C4=CC=C(C=C4)OC5=CC=CC=C5)N

Introduction

6-Amino-9-(1-(but-2-ynoyl)pyrrolidin-3-yl)-7-(4-phenoxyphenyl)-7H-purin-8(9H)-one is a complex organic compound with a molecular formula of C25H22N6O3 and a molecular weight of approximately 454.5 g/mol. This compound is part of a broader class of purine derivatives, which are known for their diverse biological activities, including roles in nucleic acid synthesis and as potential therapeutic agents.

Biological Activity and Potential Applications

The compound and its derivatives, such as the hydrochloride salt, have been investigated for their potential as antineoplastic agents. The (R)-enantiomer hydrochloride, for example, is known to inhibit tyrosine, serine, and threonine kinases by irreversibly binding to their active sites, which can lead to tumor growth inhibition and cell death.

Synonyms and Related Compounds

This compound is known by several synonyms, including 6-amino-9-(1-but-2-ynoylpyrrolidin-3-yl)-7-(4-phenoxyphenyl)purin-8-one and 6-Amino-9-[1-(but-2-ynoyl)pyrrolidin-3-yl]-7-(4-phenoxyphenyl)-8,9-dihydro-7H-purin-8-one. Related compounds often share similar structural features and biological activities.

Synonyms Table

Synonym	CAS Number
6-Amino-9-(1-(but-2-ynoyl)pyrrolidin-3-yl)-7-(4-phenoxyphenyl)-7H-purin-8(9H)-one	1351636-25-3
6-amino-9-(1-but-2-ynoylpyrrolidin-3-yl)-7-(4-phenoxyphenyl)purin-8-one	-
6-Amino-9-[1-(but-2-ynoyl)pyrrolidin-3-yl]-7-(4-phenoxyphenyl)-8,9-dihydro-7H-purin-8-one	-

Storage and Handling

Given its chemical nature, this compound should be stored in a dark place under an inert atmosphere and kept in a freezer at -20°C to maintain stability.

Storage Conditions

• Light Protection: Store in a dark place.

• Atmosphere: Inert atmosphere.

• Temperature: Store in a freezer at -20°C.